Cas no 2172559-10-1 (5-(methylsulfanyl)furan-2-ylmethanamine hydrochloride)

• Product Name: 5-(methylsulfanyl)furan-2-ylmethanamine hydrochloride
• CAS No: 2172559-10-1
• MF: C₆H₁₀ClNOS
• MW: 179.667699337006
• CID: 5174402
• PubChem ID: 132372877
• Update Time: 2025-05-26

5-(methylsulfanyl)furan-2-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(methylsulfanyl)furan-2-yl]methanamine hydrochloride
• (5-(Methylthio)furan-2-yl)methanamine hydrochloride
• (5-methylsulfanylfuran-2-yl)methanamine;hydrochloride
• starbld0046533
• Z3037488469
• 5-(methylsulfanyl)furan-2-ylmethanamine hydrochloride

• Inchi： 1S/C6H9NOS.ClH/c1-9-6-3-2-5(4-7)8-6;/h2-3H,4,7H2,1H3;1H
• InChI Key： DJOVMWSKAMTCBK-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=CC=C(CN)O1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.1
• Topological Polar Surface Area: 64.5

Additional information on 5-(methylsulfanyl)furan-2-ylmethanamine hydrochloride

Comprehensive Overview of 5-(Methylsulfanyl)furan-2-ylmethanamine Hydrochloride (CAS No. 2172559-10-1)

5-(Methylsulfanyl)furan-2-ylmethanamine hydrochloride (CAS No. 2172559-10-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan ring and methylsulfanyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a furan-2-ylmethanamine backbone with a hydrochloride salt, enhances its solubility and stability, making it a valuable candidate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 5-(methylsulfanyl)furan-2-ylmethanamine hydrochloride has surged due to their broad applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for designing novel antimicrobial agents and central nervous system (CNS) therapeutics. The compound's furan moiety is known to exhibit notable biological activity, which aligns with current trends in targeting drug-resistant pathogens and neurodegenerative diseases.

The synthesis and characterization of CAS No. 2172559-10-1 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC), ensuring high purity and consistency. This level of precision is critical for applications in high-throughput screening and medicinal chemistry, where even minor impurities can skew experimental results. The compound's hydrochloride salt form further improves its handling properties, making it a preferred choice for laboratory use.

From an industrial perspective, 5-(methylsulfanyl)furan-2-ylmethanamine hydrochloride is also explored for its role in green chemistry initiatives. Its potential as a biodegradable intermediate aligns with global efforts to reduce environmental impact in chemical manufacturing. This aspect resonates with the growing consumer and regulatory focus on sustainable sourcing and eco-friendly production methods, which are frequently searched topics in scientific and industrial forums.

Another area of interest is the compound's applicability in flavor and fragrance industries. The furan derivatives are known for their aromatic properties, and 5-(methylsulfanyl)furan-2-ylmethanamine hydrochloride could contribute to the development of new synthetic flavors or food additives. This aligns with the rising demand for clean-label ingredients and artificial flavor alternatives, topics that frequently trend in food science discussions.

In summary, 5-(methylsulfanyl)furan-2-ylmethanamine hydrochloride (CAS No. 2172559-10-1) represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, combined with evolving industry needs, position it as a compound of enduring relevance in scientific research and commercial development.